Cas no 1261882-16-9 ((3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine)

• Product Name: (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine
• CAS No: 1261882-16-9
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4990617
• Update Time: 2025-05-20

(3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

• Inchi： 1S/C15H13F4NO/c1-20(2)14-11(7-5-8-12(14)16)10-6-3-4-9-13(10)21-15(17,18)19/h3-9H,1-2H3
• InChI Key： UFOVVFUWJKOIAK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=CC=2OC(F)(F)F)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Additional information on (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

Introduction to (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine (CAS No. 1261882-16-9)

(3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine, with the CAS number 1261882-16-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for further research and development.

The biphenyl core of this compound is a well-studied scaffold in drug design, known for its ability to interact with biological targets in a highly specific manner. The introduction of fluorine atoms, particularly in the 3-position and 2'-position, has been shown to enhance the metabolic stability and binding affinity of molecules. In contrast, the trifluoromethoxy group contributes to the lipophilicity of the compound, which is often crucial for achieving optimal pharmacokinetic profiles. These structural features make (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine a promising candidate for various pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that biphenyl derivatives can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine suggests potential interactions with multiple targets, which could be exploited for the development of novel therapeutic agents.

In particular, the fluoro substituent is known to influence the electronic properties of the molecule, affecting its reactivity and binding interactions. Fluorinated compounds often exhibit improved bioavailability and reduced susceptibility to metabolic degradation, making them attractive for drug development. The combination of fluorine and trifluoromethoxy groups in this compound may enhance its ability to cross biological membranes, thereby improving its therapeutic efficacy.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine has shown promise as a lead compound in several preclinical studies. Its molecular structure allows for selective binding to biological targets, which is essential for minimizing side effects and maximizing therapeutic benefits. Researchers are exploring its potential as an inhibitor of kinases and other enzymes implicated in cancer progression.

Additionally, the compound's ability to modulate neurotransmitter systems has been investigated. Biphenyl derivatives have been associated with effects on serotonin and dopamine pathways, which are relevant to conditions such as depression and neurodegenerative disorders. The unique combination of substituents in (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine may offer a new approach to targeting these pathways without the off-target effects observed with existing medications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl core efficiently. The introduction of fluorine and methoxy groups has been achieved using specialized reagents that ensure high selectivity and yield. These synthetic strategies highlight the importance of modern chemical methodologies in producing complex molecules like (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine.

In conclusion, (3-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of fluorine and trifluoromethoxy substituents enhances its pharmacological profile, making it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for biphenyl derivatives, compounds like this one are poised to play a crucial role in developing next-generation medications.